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Epostane Epostane
Brand Name: Vulcanchem
CAS No.: 80471-63-2
VCID: VC0027743
InChI: InChI=1S/C22H31NO3/c1-18-8-6-16-14(15(18)7-9-20(18,3)25)5-10-22-19(16,2)11-13(12-23)17(24)21(22,4)26-22/h14-16,24-25H,5-11H2,1-4H3/t14-,15-,16-,18-,19+,20-,21+,22-/m0/s1
SMILES: CC12CCC3C(C1CCC2(C)O)CCC45C3(CC(=C(C4(O5)C)O)C#N)C
Molecular Formula: C₂₂H₃₁NO₃
Molecular Weight: 357.5 g/mol

Epostane

CAS No.: 80471-63-2

Reference Standards

VCID: VC0027743

Molecular Formula: C₂₂H₃₁NO₃

Molecular Weight: 357.5 g/mol

Epostane - 80471-63-2

CAS No. 80471-63-2
Product Name Epostane
Molecular Formula C₂₂H₃₁NO₃
Molecular Weight 357.5 g/mol
IUPAC Name (1S,2R,6R,8S,11S,12S,15S,16S)-5,15-dihydroxy-2,6,15,16-tetramethyl-7-oxapentacyclo[9.7.0.02,8.06,8.012,16]octadec-4-ene-4-carbonitrile
Standard InChI InChI=1S/C22H31NO3/c1-18-8-6-16-14(15(18)7-9-20(18,3)25)5-10-22-19(16,2)11-13(12-23)17(24)21(22,4)26-22/h14-16,24-25H,5-11H2,1-4H3/t14-,15-,16-,18-,19+,20-,21+,22-/m0/s1
Standard InChIKey CETKWEWBSMKADK-GSXVSZIWSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(C)O)CC[C@]45[C@@]3(CC(=C([C@]4(O5)C)O)C#N)C
SMILES CC12CCC3C(C1CCC2(C)O)CCC45C3(CC(=C(C4(O5)C)O)C#N)C
Canonical SMILES CC12CCC3C(C1CCC2(C)O)CCC45C3(CC(=C(C4(O5)C)O)C#N)C
Synonyms (4α,5α,17β)-4,5-Epoxy-3,17-dihydroxy-4,17-dimethylandrost-2-ene-2-carbonitrile; Win 32729;
PubChem Compound 6917713
Last Modified Nov 11 2021
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